
A Technical Guide to Commercially Available
Clascoterone-d6 Standards for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Clascoterone-d6

Cat. No.: B15544199 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of commercially available

Clascoterone-d6 standards for researchers, scientists, and drug development professionals.

Clascoterone-d6 is the stable isotope-labeled internal standard for Clascoterone, an androgen

receptor inhibitor approved for the topical treatment of acne vulgaris. The use of a stable

isotope-labeled internal standard is critical for the accurate quantification of Clascoterone in

biological matrices during pharmacokinetic, metabolic, and bioequivalence studies.

Commercially Available Clascoterone-d6 Standards
Several suppliers offer Clascoterone-d6 for research purposes. While the CAS number is not

consistently provided, the molecular formula is generally reported as C24H28D6O5, with a

corresponding molecular weight of approximately 408.6 g/mol .[1] Some suppliers may also

offer a D5 variant with the molecular formula C24H29D5O5 and a molecular weight of 407.56

g/mol . The purity of these standards is typically greater than 90%.[1]

Below is a summary of commercially available Clascoterone-d6 standards:
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Supplier
Product
Name

Catalogue
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Simson

Pharma

Limited

Clascoterone

D6
Not Specified Not Specified Not Specified

Certificate of

Analysis

provided.[2]

Pharmaffiliate

s

Clascoterone

D6

PA STI

089692

C24H29D5O

5
407.56

Stable

isotope of

Clascoterone.

Daicel

Pharma

Standards

Clascoterone

D6
DCTI-A-285

C24H28D6O

5
408.57

Labeled as a

Clascoterone

standard.[3]

Veeprho
Clascoterone

D6
Not Specified

C24H28D6O

5
Not Specified

Described as

a deuterium-

labeled

analog for

use as an

internal

standard.[4]

Note: Researchers should always refer to the Certificate of Analysis provided by the supplier for

batch-specific information on purity, isotopic enrichment, and storage conditions.

Physicochemical Properties and Solubility
Clascoterone-d6 is expected to have physicochemical properties nearly identical to its

unlabeled counterpart, Clascoterone. Clascoterone is a white to almost white powder and is

practically insoluble in water.[5]

While specific solubility data for Clascoterone-d6 is not readily available, the solubility of

Clascoterone has been reported as follows:
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Solvent Solubility

DMSO ≥ 100 mg/mL

10% DMSO >> 40% PEG300 >> 5% Tween-80

>> 45% saline
≥ 2.75 mg/mL

10% DMSO >> 90% (20% SBE-β-CD in saline) ≥ 2.75 mg/mL

10% DMSO >> 90% corn oil ≥ 2.75 mg/mL

Source:[2]

Experimental Protocols for Bioanalysis using
Clascoterone-d6
The following is a representative experimental protocol for the quantification of Clascoterone in

a biological matrix (e.g., plasma, skin permeation samples) using Clascoterone-d6 as an

internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This

protocol is synthesized from best practices for bioanalytical method validation and published

methods for Clascoterone analysis.[6][7][8]

Preparation of Stock and Working Solutions
Clascoterone and Clascoterone-d6 Stock Solutions (1 mg/mL): Accurately weigh and

dissolve the reference standards in a suitable organic solvent, such as methanol or

acetonitrile.

Clascoterone Working Standard Solutions: Prepare a series of working standard solutions for

the calibration curve by serially diluting the Clascoterone stock solution with the appropriate

solvent.

Clascoterone-d6 Internal Standard (IS) Working Solution: Prepare a working solution of

Clascoterone-d6 at a constant concentration (e.g., 100 ng/mL) by diluting the stock solution.

Preparation of Calibration Standards and Quality
Control Samples
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Calibration Curve Standards: Prepare a calibration curve by spiking a blank biological matrix

with known concentrations of Clascoterone from the working standard solutions. A typical

curve consists of a blank, a zero sample (with IS), and at least six non-zero concentration

levels.

Quality Control (QC) Samples: Prepare QC samples at a minimum of four concentration

levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.

Sample Preparation (Protein Precipitation)
To 100 µL of the biological sample, calibration standard, or QC sample in a microcentrifuge

tube, add a fixed volume of the Clascoterone-d6 IS working solution.

Vortex briefly.

Add three volumes of cold acetonitrile to precipitate proteins.

Vortex for 1-2 minutes.

Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC) System: A UHPLC system such as a Sciex Exion is suitable.[6]

Column: A C18 analytical column is recommended.[6]

Mobile Phase:

Mobile Phase A: 0.1% formic acid in water.[6]

Mobile Phase B: 0.1% formic acid in acetonitrile/methanol.[6]

Flow Rate: 0.8 mL/min.[6]

Gradient: A 2-minute gradient elution is appropriate for high-throughput analysis.[6][7]
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Mass Spectrometer: A tandem mass spectrometer such as a Sciex Qtrap 6500+ with a Turbo

Ion Spray source is recommended.[6]

Ionization Mode: Positive electrospray ionization (ESI+).

Detection: Multiple Reaction Monitoring (MRM). The specific precursor and product ion

transitions for Clascoterone and Clascoterone-d6 need to be optimized.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the bioanalytical quantification of

Clascoterone using Clascoterone-d6 as an internal standard.
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Caption: Bioanalytical workflow for Clascoterone quantification.

Signaling Pathways and Logical Relationships
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Clascoterone-d6, as a stable isotope-labeled internal standard, does not have its own

signaling pathway. Its purpose is to mimic the analytical behavior of Clascoterone.

Clascoterone itself is an androgen receptor antagonist. The logical relationship in a

bioanalytical assay is that the measured signal intensity of Clascoterone-d6 is used to

normalize the signal intensity of Clascoterone, thereby correcting for variability in sample

preparation and instrument response.

The following diagram illustrates the logical relationship in the quantification process.
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Caption: Logic of quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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